Cas no 33538-71-5 (Venturicidin A)

Venturicidin a (aabomycin A1), which can be obtained from actinomycetes, is an ATP synthase inhibitor that can enhance the resistance of aminoglycoside antibiotic gentamicin to multidrug-resistant clinical isolates of Staphylococcus \ Enterococcus and Pseudomonas aeruginosa Venturicidin a has obvious toxicity on human embryonic kidney (HEK) cells with an IC50 of 31? μ G/ml

Venturicidin A structure

Product Name:Venturicidin A

CAS No:33538-71-5

Molecular Formula:C₄₀H₆₆O₁₀

Molecular Weight:706.94604

CID:312513

PubChem ID:10055855

Venturicidin A Properties

Names and Identifiers

- 4,21-Dioxabicyclo[15.3.1]heneicosa-9,15,18-trien-3-one,11-[[3-O-(aminocarbonyl)-2,6-dideoxy-b-D-arabino-hexopyranosyl]oxy]-1-hydroxy-5-[(1R,3R,4S,5S)-4-hydroxy-1,3,5-trimethyl-6-oxooctyl]-6,8,16,18-tetramethyl-,(1R,5S,6R,8R,9E,11R,15E,17R)- (9CI)
- 4,21-Dioxabicyclo[15.3.1]heneicosa-9,15,18-trien-3-one,11-[[3-O-(aminocarbonyl)-2,6-dideoxy-b-...
- 4,21-Dioxabicyclo[15.3.1]heneicosa-9,15,18-trien-3-one,11-[[3-O-(aminocarbonyl)-2,6-dideoxy-b-D-arabino-hexopyranosyl]oxy]-1-
- 4,21-Dioxabicyclo[15.3.1]heneicosa-9,15,18-trien-3-one,11-[[3-O-(aminocarbonyl)-2,6-dideoxy-b-D-arabino-hexopyranosyl]oxy]-1-hydroxy-5-[(1R,3R,4S,5S)-4-hydroxy-1,3,5-trimethyl-6-oxooctyl]-6,8,16,18-te
- venturicidin A
- (1R,5S,6R,8R,9E,11R,15E,17R)-1-hydroxy-5-[(2R,4R,5S,6S)-5-hydroxy-4,6-dimethyl-7-oxononan-2-yl]-6,8,16,18-tetramethyl-3-oxo-4,21-dioxabicyclo[
- [(2R,3R,4R,6S)-3-hydroxy-6-[[(1R,5S,6R,8R,9Z,11R,15Z,17R)-1-hydroxy-5-[(3R,4S,5S)-4-hydroxy-1,3,5-trimethyl-6-oxo-octyl]-6,8,16,18-tetramethyl-3-oxo-4,21-dioxabicyclo[15.3.1]henicosa-9,15,18-trien-11-yl]oxy]-2-methyl-tetrahydropyran-4-yl] carbamate
- A-130
- AA-0368
- Venturidicin A
- DTXSID201317371
- [(2R,3R,4R,6R)-3-hydroxy-6-[[(1R,5S,6R,8R,9E,11R,15E,17R)-1-hydroxy-5-[(2R,4R,5S,6S)-5-hydroxy-4,6-dimethyl-7-oxononan-2-yl]-6,8,16,18-tetramethyl-3-oxo-4,21-dioxabicyclo[15.3.1]henicosa-9,15,18-trien-11-yl]oxy]-2-methyloxan-4-yl] carbamate
- SCHEMBL2219808
- BDBM50568643
- HY-N125722
- Venturicidin B, 3'-carbamate
- UNII-46L30W9XBB
- Aabomycin A1
- 46L30W9XBB
- AKOS040745412
- CHEMBL4848659
- 33538-71-5
- VENTURICIDIN B 3'-CARBAMATE
- VENTURICIDIN A [MI]
- 4,21-DIOXABICYCLO(15.3.1)HENEICOSA-9,15,18-TRIEN-3-ONE, 11-((3-O-(AMINOCARBONYL)-2,6-DIDEOXY-.BETA.-D-ARABINO-HEXOPYRANOSYL)OXY)-1-HYDROXY-5-((1R,3R,4S,5S)-4-HYDROXY-1,3,5-TRIMETHYL-6-OXOOCTYL)-6,8,16,18-TETRAMETHYL-, (1R,5S,6R,8R,9E,11R,15E,17R)-
- EINECS 251-568-3
- CS-0093420
- CHEBI:184114
- MFCD00036323
- {[(2R,3R,4R,6R)-3-hydroxy-6-{[(1R,5S,6R,8R,9Z,11R,15Z,17R)-1-hydroxy-5-[(2R,4R,5S,6S)-5-hydroxy-4,6-dimethyl-7-oxononan-2-yl]-6,8,16,18-tetramethyl-3-oxo-4,21-dioxabicyclo[15.3.1]henicosa-9,15,18-trien-11-yl]oxy}-2-methyloxan-4-yl]oxy}methanimidate
- HHQKNFDAEDTRJK-LIOWZGMGSA-N
- 4,21-DIOXABICYCLO(15.3.1)HENEICOSA-9,15,18-TRIEN-3-ONE, 11-((3-O-(AMINOCARBONYL)-2,6-DIDEOXY-BETA-D-ARABINO-HEXOPYRANOSYL)OXY)-1-HYDROXY-5-((1R,3R,4S,5S)-4-HYDROXY-1,3,5-TRIMETHYL-6-OXOOCTYL)-6,8,16,18-TETRAMETHYL-, (1R,5S,6R,8R,9E,11R,15E,17R)-
- (((2R,3R,4R,6R)-3-hydroxy-6-(((1R,5S,6R,8R,9Z,11R,15Z,17R)-1-hydroxy-5-((2R,4R,5S,6S)-5-hydroxy-4,6-dimethyl-7-oxononan-2-yl)-6,8,16,18-tetramethyl-3-oxo-4,21-dioxabicyclo(15.3.1)henicosa-9,15,18-trien-11-yl)oxy)-2-methyloxan-4-yl)oxy)methanimidate
- ((2R,3R,4R,6R)-3-hydroxy-6-(((1R,5S,6R,8R,9E,11R,15E,17R)-1-hydroxy-5-((2R,4R,5S,6S)-5-hydroxy-4,6-dimethyl-7-oxononan-2-yl)-6,8,16,18-tetramethyl-3-oxo-4,21-dioxabicyclo(15.3.1)henicosa-9,15,18-trien-11-yl)oxy)-2-methyloxan-4-yl) carbamate
- InChIKey： HHQKNFDAEDTRJK-WLJINWSWSA-N
- Inchi： InChI=1S/C41H67NO11/c1-10-32(43)29(8)36(45)26(5)20-28(7)38-27(6)19-23(2)15-16-31(50-35-21-33(51-40(42)47)37(46)30(9)49-35)14-12-11-13-24(3)39-25(4)17-18-41(48,53-39)22-34(44)52-38/h13,15-17,23,26-31,33,35-39,45-46,48H,10-12,14,18-22H2,1-9H3,(H2,42,47)/t23-,26+,27+,28+,29+,30+,31+,33+,35-,36-,37+,38-,39+,41+/m0/s1
- SMILES： CCC([C@H]([C@@H](O)[C@@H](C[C@H]([C@@H]1[C@@H](C[C@H](C=C[C@H](O[C@H]2C[C@@H](OC(N)=O)[C@H](O)[C@H](O2)C)CCCC=C([C@@H]3C(C)=CC[C@@](O)(O3)CC(O1)=O)C)C)C)C)C)C)=O

Computed Properties

Exact Mass: 749.47141195g/mol
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 11
Monoisotopic Mass: 749.47141195g/mol
Heavy Atom Count: 53
Complexity: 1310
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 14
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5
Topological Polar Surface Area: 184Å²

Experimental Properties

LogP: 6.74440
PSA: 184.07000
Refractive Index: 1.541
Boiling Point: 874.9°Cat760mmHg
Melting Point: 145-147°; mp 140-142°
Flash Point: 482.9°C
Specific Rotation: D +119° (c = 0.5 in chloroform)
Density: 1.16

Venturicidin A Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00CMD1-1mg	VENTURICIDIN A	33538-71-5	95%	1mg	$369.00	2025-02-26
A2B Chem LLC	AF88053-1mg	VENTURICIDIN A	33538-71-5	≥95%	1mg	$113.00	2024-04-20
BioAustralis	BIA-V1098-1 mg	Venturicidin A	33538-71-5	>95%byHPLC	1mg	$163.00	2023-09-12
TRC	V121003-1mg	Venturicidin A	33538-71-5		1mg	$ 765.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-202380-1 mg	Venturicidin A,	33538-71-5	>95%	1mg	￥1,452.00	2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci9364-1mg	Venturicidin A	33538-71-5	98%	1mg	￥2438.00	2023-09-09